Cas no 1549588-06-8 (1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)- )

• Product Name: 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)-
• CAS No: 1549588-06-8
• MF: C₈H₁₁ClN₄O
• MW: 214.652139902115
• CID: 5262734
• Update Time: 2025-05-28

1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(tetrahydro-2-methyl-3-furanyl)-1,3,5-triazin-2-amine (ACI)
• 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)-

• Inchi： 1S/C8H11ClN4O/c1-4-5(2-3-14-4)6-11-7(9)13-8(10)12-6/h4-5H,2-3H2,1H3,(H2,10,11,12,13)
• InChI Key： FLPWINBHOCRVDW-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2C(C)OCC2)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)-

Comprehensive Overview of 1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)- (CAS No. 1549588-06-8)

1,3,5-Triazin-2-amine, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)- (CAS No. 1549588-06-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the triazine family, a class of heterocyclic compounds known for their versatility in agrochemicals, pharmaceuticals, and material science. The presence of both chloro and tetrahydrofuran substituents in its molecular structure makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In the context of modern research, 1,3,5-Triazin-2-amine derivatives are frequently studied for their role in sustainable chemistry and green synthesis. With increasing global emphasis on environmentally friendly processes, this compound's potential as a building block for biodegradable materials or catalysts aligns with current trends in circular economy initiatives. Its tetrahydro-2-methyl-3-furanyl moiety, in particular, has been investigated for its ability to enhance solubility and bioavailability in certain applications, making it relevant to drug discovery and formulation optimization.

The synthesis of CAS No. 1549588-06-8 typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent publications highlight innovative methods to improve yield and purity while reducing energy consumption—a response to the growing demand for energy-efficient chemical production. Analytical characterization techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for verifying the compound's structural integrity, a critical factor for quality-sensitive industries like pharmaceutical intermediates.

From an industrial perspective, 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)-1,3,5-triazin-2-amine has shown promise in advanced material development. Its molecular architecture allows for functionalization at multiple sites, enabling the creation of polymeric networks or coordination complexes with tailored properties. This adaptability addresses emerging needs in smart materials and nanotechnology, where precise control over molecular interactions is paramount. Researchers are also examining its potential in organic electronics, particularly as a component in charge-transport layers for next-generation devices.

Safety and regulatory considerations for handling 1,3,5-Triazin-2-amine derivatives remain a priority. While not classified as hazardous under standard protocols, proper laboratory practices including ventilation and personal protective equipment (PPE) are recommended during experimentation. The compound's stability under various conditions has been documented in technical datasheets, with particular attention to storage recommendations to prevent degradation—a common query among chemical procurement specialists and supply chain managers.

Market trends indicate growing interest in CAS 1549588-06-8 from specialty chemical manufacturers and research institutions. Patent analyses reveal an upward trajectory in intellectual property filings related to its applications, particularly in crop protection formulations and medicinal chemistry. This aligns with search engine data showing increased queries for "triazine-based agrochemicals" and "heterocyclic amine synthesis," reflecting the compound's relevance to current scientific discourse.

Future research directions for 4-chloro-6-(tetrahydro-2-methyl-3-furanyl)-1,3,5-triazin-2-amine may explore its structure-activity relationships in greater depth, particularly regarding the electronic effects of its substituents. Computational chemistry approaches, including DFT calculations and molecular docking studies, could provide valuable insights into its interaction profiles. Such investigations would address frequently searched topics like "molecular modeling of triazine compounds" and "predictive analytics in chemical research," bridging the gap between theoretical chemistry and practical applications.